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Compound of Interest

Compound Name: N,N-Dimethyltryptamine N-oxide

Cat. No.: B3025727 Get Quote

Essential Safety and Handling Guide for N,N-
Dimethyltryptamine N-oxide
This document provides crucial safety and logistical information for the handling and disposal

of N,N-Dimethyltryptamine N-oxide (CAS: 948-19-6). The following procedural guidance is

based on available safety data sheets and general laboratory safety protocols to ensure a safe

research environment.

Product Identification and Properties
N,N-Dimethyltryptamine N-oxide is an analytical reference standard categorized as a

metabolite of N,N-DMT.[1][2][3] It is supplied as a crystalline solid and should be considered

hazardous until further information is available.[1]
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Property Data

Synonyms
N,N-Dimethyltryptamine N-oxide, N,N-dimethyl

N-oxide-1H-indole-3-ethanamine[1][4]

Molecular Formula C₁₂H₁₆N₂O[1][5]

Molecular Weight 204.3 g/mol [1]

Form Crystalline Solid[1]

Purity ≥98%[1][2]

Storage Temperature -20°C[1]

Stability ≥5 years at -20°C[1]

Solubility
DMF: 10 mg/ml; DMSO: 5 mg/ml; Ethanol: 20

mg/ml; Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/ml[2]

Hazard Classification

The substance is not classified as hazardous

according to the Globally Harmonized System

(GHS).[4]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for N,N-Dimethyltryptamine N-oxide indicates no special

measures are required, it is prudent laboratory practice to use a comprehensive set of PPE to

minimize exposure.[4] The following recommendations are based on handling similar chemical

compounds.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must provide a complete seal

around the eyes to protect

from splashes.[6]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or degradation before

use.[6]

Body Protection Laboratory Coat

A standard lab coat should be

worn and fully fastened to

prevent skin contact.[6]

Respiratory Protection Chemical Fume Hood

All handling of the solid

compound and its solutions

should be conducted in a

certified chemical fume hood.

[6]

Foot Protection Closed-Toe Shoes

Impervious, closed-toe shoes

must be worn in the laboratory

at all times.[6]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for safety and maintaining the integrity of

the compound.

3.1. Preparation

Review Safety Data: Before beginning any work, thoroughly review the complete Safety Data

Sheet.[1]

Designate Area: All work with this compound must be performed within a certified chemical

fume hood.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_dimethyl_2_sulfamoylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_dimethyl_2_sulfamoylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_dimethyl_2_sulfamoylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_dimethyl_2_sulfamoylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_dimethyl_2_sulfamoylacetamide.pdf
https://cdn.caymanchem.com/cdn/insert/33554.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_dimethyl_2_sulfamoylacetamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assemble PPE: Ensure all required personal protective equipment is available and in good

condition before handling the compound.[6]

Prepare Spill Kit: Have a chemical spill kit readily accessible.

3.2. Handling the Compound

Weighing and Transfer: Perform all weighing and transfers of the solid compound within the

fume hood to prevent inhalation of dust particles.[6] Use dedicated and clearly labeled

equipment.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.[6]

General Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday. Avoid all personal contact, including inhalation.[7]

3.3. Storage

Container: Keep the container tightly closed.[8]

Conditions: Store at -20°C in a dry environment.[1]
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Caption: Workflow for Safe Handling of N,N-Dimethyltryptamine N-oxide.
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Emergency Procedures
4.1. First Aid Measures

Inhalation: Move the person to fresh air. If complaints arise, consult a doctor.[4]

Skin Contact: The product is generally not irritating to the skin.[4] In case of contact, wash

with water.

Eye Contact: Rinse the opened eye for several minutes under running water.[4]

Ingestion: If symptoms persist, consult a doctor.[4]

4.2. Accidental Release Measures

Personal Precautions: No special measures are required according to the SDS, but it is

advisable to wear the PPE outlined above.[4]

Containment and Cleaning: Pick up the material mechanically.[4] Do not allow it to enter

sewers or surface/ground water.[4]

4.3. Fire-Fighting Measures

Extinguishing Media: Use fire-fighting measures that suit the environment, such as CO₂,

extinguishing powder, or water spray. A solid water stream may be inefficient.[4][8]

Special Hazards: No specific hazards arising from the substance have been identified.[4]

Hazardous decomposition products may include carbon oxides and nitrogen oxides.

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

5.1. Waste Treatment

Prohibition: Do not dispose of the compound together with household garbage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://cdn.caymanchem.com/cdn/msds/9003568m.pdf
https://cdn.caymanchem.com/cdn/msds/33554m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Protection: Do not allow the product to reach the sewage system or ground

water.[4] It is considered slightly hazardous for water (Water hazard class 1, Self-

assessment).[4]

5.2. Disposal Method

Containers: Uncleaned packaging and containers must be disposed of according to official

regulations. If regulations permit, containers may be punctured to prevent re-use and buried

at an authorized landfill.[7]

Chemical Waste: For the compound itself, consult with a licensed professional waste

disposal service to ensure compliance.
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Caption: Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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